Cas no 503862-08-6 (2,1,3-Benzothiadiazole, 4,7-bis(4-methoxyphenyl)-)

• Product Name: 2,1,3-Benzothiadiazole, 4,7-bis(4-methoxyphenyl)-
• CAS No: 503862-08-6
• MF: C₂₀H₁₆N₂O₂S
• MW: 348.418243408203
• CID: 364983
• PubChem ID: 66776254
• Update Time: 2025-04-19

2,1,3-Benzothiadiazole, 4,7-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole, 4,7-bis(4-methoxyphenyl)-
• 4,7-bis(4-methoxyphenyl)-2,1,3-benzothiadiazole
• DTXSID40735748
• 503862-08-6
• 4,7-bis(4-methoxyphenyl)benzo[c][1,2,5]thiadiazole
• YSZCS013
• SCHEMBL712732

• Inchi： 1S/C20H16N2O2S/c1-23-15-7-3-13(4-8-15)17-11-12-18(20-19(17)21-25-22-20)14-5-9-16(24-2)10-6-14/h3-12H,1-2H3
• InChI Key： RVIBWUAMGUFQMT-UHFFFAOYSA-N
• SMILES： S1N=C2C(C(=CC=C2C2C=CC(=CC=2)OC)C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 348.09338
• Monoisotopic Mass: 348.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• PSA: 44.24